1-[(3,5-dimethylphenyl)sulfonyl]-N-(4-fluorobenzyl)-3-methylpiperidine-3-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-[[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H19ClN4O2S2/c1-14-21(32-22(26-14)16-7-3-2-4-8-16)18-11-19(29)28-23(27-18)31-13-20(30)25-12-15-6-5-9-17(24)10-15/h2-11H,12-13H2,1H3,(H,25,30)(H,27,28,29)
• InChI Key: OQHYCZJQANCWFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=CC(=O)NC(=N3)SCC(=O)NCC4=CC(=CC=C4)Cl
• Molecular Formula: C23H19ClN4O2S2
• Molecular Weight: 483.0 g/mol

Description

1-[(3,5-dimethylphenyl)sulfonyl]-N-(4-fluorobenzyl)-3-methylpiperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H19ClN4O2S2 and its molecular weight is 483. The purity is usually 95%.
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Scientific Research Applications

Preparation and Characterization of Aromatic Polyamides

Synthesis and Properties of Novel Soluble Fluorinated Polyamides

Novel fluorinated polyamides containing pyridine and sulfone moieties were synthesized, exhibiting high thermal stability, low moisture absorption, and excellent film-forming properties. These materials demonstrated potential applications in high-performance polymers due to their distinctive physical and chemical properties (Liu et al., 2013).

Chemical Synthesis and Modification Techniques

Discovery of Fluorophenothiazines via Smiles Rearrangement

The synthesis of fluorophenothiazines through Smiles rearrangement showcased innovative chemical modification techniques, expanding the toolkit for creating novel compounds with potential applications in medicinal chemistry and drug discovery (Sharma et al., 1999).

High-Performance Materials

Aromatic Polyamides Based on Ether-Sulfone-Dicarboxylic Acids

The development of aromatic polyamides using ether and sulfone links indicated significant advancements in materials science. These materials exhibit enhanced solubility in polar solvents and superior thermal properties, making them suitable for various high-performance applications (Hsiao & Huang, 1997).

Analytical Chemistry Applications

High Sensitivity Analysis of Water-Soluble, Cyanine Dye Labeled Proteins

The use of a water-soluble sulfo-3H-indocyanine dye for protein derivatization followed by HPLC separation and fluorescence detection underlines the importance of chemical modifications in enhancing analytical methods for protein analysis. This approach contributes to detecting low abundance proteins, crucial for biomedical research and diagnostics (Qiao et al., 2009).